Cas no 380228-57-9 (3-(3,5-Dichlorophenyl)benzoic acid)

3-(3,5-Dichlorophenyl)benzoic acid is a chlorinated aromatic carboxylic acid with applications in organic synthesis and pharmaceutical intermediate development. Its key advantages include a stable aromatic structure with dichlorophenyl substitution, enhancing reactivity in electrophilic and nucleophilic reactions. The benzoic acid moiety provides functional versatility for further derivatization, such as esterification or amidation. The compound's high purity and well-defined molecular structure make it suitable for precise chemical transformations. Its dichlorophenyl group contributes to steric and electronic effects, useful in designing bioactive molecules or materials with tailored properties. The product is typically handled under standard laboratory conditions, ensuring consistent performance in synthetic workflows.

3-(3,5-Dichlorophenyl)benzoic acid structure

380228-57-9 structure

Product Name:3-(3,5-Dichlorophenyl)benzoic acid

CAS No:380228-57-9

MF:C₁₃H₈Cl₂O₂

MW:267.107421875

MDL:MFCD03426495

CID:316578

PubChem ID:2758079

Update Time:2025-06-08

3-(3,5-Dichlorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 3',5'-Dichloro-[1,1'-biphenyl]-3-carboxylic acid
- [1,1'-Biphenyl]-3-carboxylicacid, 3',5'-dichloro-
- 3-(3,5-dichlorophenyl)benzoic acid
- 3',5'-DICHLOROBIPHENYL-3-CARBOXYLIC ACID
- 3-Biphenyl-3',5'-dichloro-carboxylic acid
- 3',5'-Dichloro-[1,1'-biphenyl]-3-carboxylicacid
- DTXSID60374158
- 3',5'-Dichloro-biphenyl-3-carboxylic acid
- AKOS015848944
- 4-NITRO[1,1-BIPHENYL]-2-CARBOXYLICACID
- CS-0171089
- CHEMBL421459
- 380228-57-9
- BDBM50475380
- AS-41731
- MFCD03426495
- SCHEMBL411719
- A12765
- 3-(3,5-Dichlorophenyl)benzoic acid
- MDL： MFCD03426495
- Inchi： 1S/C13H8Cl2O2/c14-11-5-10(6-12(15)7-11)8-2-1-3-9(4-8)13(16)17/h1-7H,(H,16,17)
- InChI Key： DJCRAGQDESWSPY-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1)C1C=CC=C(C(=O)O)C=1)Cl

Computed Properties

Exact Mass: 265.99000
Monoisotopic Mass: 265.9901349g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 273
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.30000
LogP: 4.35860

3-(3,5-Dichlorophenyl)benzoic acid Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
Storage Condition：Room temperature

3-(3,5-Dichlorophenyl)benzoic acid Pricemore >>

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